Cas no 177582-20-6 (S-4-Methoxyltrityl-L-cysteine)

S-4-Methoxyltrityl-L-cysteine is a protected derivative of L-cysteine, featuring a 4-methoxyltrityl (Mmt) group at the sulfur position. This modification enhances stability by preventing unwanted disulfide bond formation and oxidation during peptide synthesis. The Mmt group is selectively removable under mild acidic conditions, making it suitable for orthogonal protection strategies in solid-phase peptide synthesis (SPPS). Its high solubility in common organic solvents facilitates efficient coupling reactions. This compound is particularly valuable in the synthesis of complex peptides and glycopeptides, where precise sulfur protection is critical. Its compatibility with Fmoc/tBu chemistry further underscores its utility in modern peptide research and pharmaceutical development.

S-4-Methoxyltrityl-L-cysteine structure

Product Name:S-4-Methoxyltrityl-L-cysteine

CAS No:177582-20-6

MF:C₂₃H₂₃NO₃S

MW:393.498625040054

MDL:MFCD05663448

CID:112668

PubChem ID:7472794

Update Time:2025-06-07

S-4-Methoxyltrityl-L-cysteine Chemical and Physical Properties

Names and Identifiers

- CYSTEINE(4-METHOXYTRITYL)-OH
- H-CYS(4-METHOXYTRITYL)-OH
- S-4-Methoxyltrityl-L-cysteine
- CHEMBL411702
- CTK8G3034
- S-< 4-monomethoxytrityl> -(L)-cysteine
- S-methoxytrityl-cysteine
- S-Trityl-L-Cysteine (STLC) Analogue, 53
- L-Cys(Mmt)-OH
- (2R)-2-amino-3-{[(4-methoxyphenyl)diphenylmethyl]sulfanyl}propanoic acid
- S-4-monomethoxytrityl-(L)-cysteine
- MFCD05663448
- SCHEMBL1700759
- FD21329
- H-CYS(MMT)-OH
- (2R)-2-amino-3-[(4-methoxyphenyl)-diphenylmethyl]sulfanylpropanoic acid
- S-((4-Methoxyphenyl)diphenylmethyl)-L-cysteine
- 177582-20-6
- (2R)-2-azanyl-3-[(4-methoxyphenyl)-diphenyl-methyl]sulfanyl-propanoic acid
- QAINHNNAIDVCEZ-NRFANRHFSA-N
- 4C5
- h-cys(mmt)-oh, AldrichCPR
- H-Cys(4-methoxytrityl)-OH (H-L-Cys(Mmt)-OH)
- AKOS025404245
- BDBM23823
- CHEMBL392369
- CS-0448735
- AS-49040
- S-4-Methoxyltrityl-L-cysteine≥ 97% (HPLC)
- (2R)-2-amino-3-[[4-(hydroxymethyl)phenyl]-diphenylmethyl]sulfanylpropanoic acid
- L-Cysteine, S-[(4-methoxyphenyl)diphenylmethyl]-
- MDL： MFCD05663448
- Inchi： 1S/C23H23NO3S/c1-27-20-14-12-19(13-15-20)23(17-8-4-2-5-9-17,18-10-6-3-7-11-18)28-16-21(24)22(25)26/h2-15,21H,16,24H2,1H3,(H,25,26)/t21-/m0/s1
- InChI Key： QAINHNNAIDVCEZ-NRFANRHFSA-N
- SMILES： S(C[C@@H](C(=O)O)N)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(=CC=1)OC

Computed Properties

Exact Mass: 393.13986477g/mol
Monoisotopic Mass: 393.13986477g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 28
Rotatable Bond Count: 8
Complexity: 462
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 97.8Å²

Experimental Properties

Density: 1.233±0.06 g/cm3(Predicted)
Boiling Point: 557.6±50.0 °C(Predicted)
pka: 2.05±0.10(Predicted)

S-4-Methoxyltrityl-L-cysteine Security Information

Storage Condition：-15°C

S-4-Methoxyltrityl-L-cysteine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM314114-25g	S-4-Methoxyltrityl-L-cysteine	177582-20-6	95%	25g	$281	2021-06-09
TRC	S243510-2.5g	S-4-Methoxyltrityl-L-cysteine	177582-20-6		2.5g	$ 200.00	2022-06-03
TRC	S243510-5g	S-4-Methoxyltrityl-L-cysteine	177582-20-6		5g	$ 360.00	2022-06-03
TRC	S243510-10g	S-4-Methoxyltrityl-L-cysteine	177582-20-6		10g	$ 575.00	2022-06-03
Chemenu	CM314114-25g	S-4-Methoxyltrityl-L-cysteine	177582-20-6	95%	25g	$281	2022-06-12
abcr	AB446743-1 g	H-Cys(4-methoxytrityl)-OH (H-L-Cys(Mmt)-OH); .	177582-20-6		1g	€99.50	2023-06-16
abcr	AB446743-5 g	H-Cys(4-methoxytrityl)-OH (H-L-Cys(Mmt)-OH); .	177582-20-6		5g	€238.40	2023-06-16
abcr	AB446743-25 g	H-Cys(4-methoxytrityl)-OH (H-L-Cys(Mmt)-OH); .	177582-20-6		25g	€709.20	2023-06-16
eNovation Chemicals LLC	Y1264540-1g	S-4-Methoxyltrityl-L-cysteine	177582-20-6	97% (HPLC)	1g	$185	2024-06-07
eNovation Chemicals LLC	Y1264540-5g	S-4-Methoxyltrityl-L-cysteine	177582-20-6	97% (HPLC)	5g	$285	2024-06-07